Cas no 39919-65-8 (3,6-dibromo-2-methylpyridine)

3,6-Dibromo-2-methylpyridine is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. The presence of bromine atoms at the 3- and 6-positions enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the construction of complex heterocyclic frameworks. The methyl group at the 2-position contributes to steric and electronic modulation, influencing regioselectivity in subsequent transformations. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its structural versatility. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling is advised due to its potential sensitivity to light and moisture.
3,6-dibromo-2-methylpyridine structure
3,6-dibromo-2-methylpyridine structure
Product Name:3,6-dibromo-2-methylpyridine
CAS No:39919-65-8
MF:C6H5Br2N
MW:250.918599843979
MDL:MFCD06254589
CID:89399
PubChem ID:2762946
Update Time:2025-06-07

3,6-dibromo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dibromo-6-methylpyridine
    • 3,6-Dibromo-2-methylpyridine
    • 3,6-Dibromo-2-picoline
    • Pyridine, 3,6-dibromo-2-methyl-
    • PubChem3580
    • 2,5-dibromo-6-picoline
    • KSC495I3H
    • 2,5-dibromo-6-methypyridine
    • UCHKRHGVKYVGTC-UHFFFAOYSA-N
    • BCP22225
    • TRA0052931
    • LS20405
    • VP11135
    • AS04946
    • BC002488
    • SY020510
    • AKOS002664349
    • A6668
    • PS-7469
    • CS-W003282
    • J-511385
    • MFCD06254589
    • SCHEMBL156190
    • AC-24903
    • 3,6-Dibromo-2-methylpyridine, 97%
    • DTXSID80376598
    • D4415
    • FT-0646182
    • EN300-100929
    • SB40475
    • 39919-65-8
    • HY-W003282
    • AM20070085
    • DB-003913
    • 3,6-dibromo-2-methylpyridine
    • MDL： MFCD06254589
    • Inchi： 1S/C6H5Br2N/c1-4-5(7)2-3-6(8)9-4/h2-3H,1H3
    • InChI Key： UCHKRHGVKYVGTC-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(N=C1C)Br
    • BRN： 5424373

Computed Properties

  • Exact Mass: 248.87900
  • Monoisotopic Mass: 248.879
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.911
  • Melting Point: 36.0 to 40.0 deg-C
  • Boiling Point: 243.9℃ at 760 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: 1.593
  • PSA: 12.89000
  • LogP: 2.91500
  • Solubility: Not determined

3,6-dibromo-2-methylpyridine Security Information

  • Symbol: GHS05 GHS06
  • Prompt：warning
  • Signal Word：Danger
  • Hazard Statement： H301-H318
  • Warning Statement： P280-P301 + P310-P305 + P351 + P338
  • Hazardous Material transportation number：UN 2811 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 22-41
  • Safety Instruction： S26-S36/37/39
  • Hazardous Material Identification： Xi Xn
  • Packing Group：III
  • Risk Phrases：R22
  • Packing Group：III
  • HazardClass：IRRITANT
  • PackingGroup：III
  • Storage Condition：Store at room temperature

3,6-dibromo-2-methylpyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,6-dibromo-2-methylpyridine Pricemore >>

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3,6-dibromo-2-methylpyridine Production Method

3,6-dibromo-2-methylpyridine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:39919-65-8)2,5-Dibromo-6-Methyl Pyridine
Order Number:LE013
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:36
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:39919-65-8)2,5-Dibromo-6-Methyl Pyridine
LE013
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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